3-[(Dimethylamino)methyl]-1-benzofuran-2-carboxylic acid hydrochloride
Overview
Description
The compound “3-[(Dimethylamino)methyl]-1-benzofuran-2-carboxylic acid hydrochloride” is likely a derivative of benzofuran, which is a heterocyclic compound . The benzofuran ring system is found in many naturally occurring and synthetic compounds that exhibit a wide range of biological activities .
Molecular Structure Analysis
The compound contains a benzofuran ring, a dimethylamino group, and a carboxylic acid group. The benzofuran ring is a fused ring system consisting of a benzene ring and a furan ring . The dimethylamino group is a common functional group in organic chemistry, consisting of a nitrogen atom bonded to two methyl groups and one other carbon-containing group. The carboxylic acid group consists of a carbon atom double-bonded to an oxygen atom and single-bonded to a hydroxyl group.Scientific Research Applications
Efficient Peptide Coupling and Synthesis of Enzymatic Substrates
One study describes the use of Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate reagent (BOP) as an efficient coupling reagent for the synthesis of various substituted amino acid derivatives. This method facilitates the synthesis of Fa-Met, an important enzymatic substrate, demonstrating a significant application in the field of peptide synthesis (Brunel, Salmi, & Letourneux, 2005).
Novel Organometallic Catalysts for Asymmetric Hydrovinylation
Another application involves the treatment of (R)-[{α-(dimethylamino)ethyl}-η^6-benzene]Cr(CO)_3 with esters of chloroformic acid, leading to stereoselective substitution and the production of efficient catalysts for the enantioselective hydrovinylation of styrene. This highlights the compound's utility in developing new organometallic catalysts for asymmetric synthesis (Englert et al., 1999).
Antioxidant and Antibacterial Studies
Research into phenolic esters and amides of 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid utilized a related compound as a coupling agent. This study found certain derivatives showing significant antioxidant and antibacterial activities, indicating potential applications in developing new therapeutic agents (Shankerrao, Bodke, & Mety, 2013).
Molecular Docking and Biological Activity Studies
A study on benzofuran-carboxylic acids derivatives explored structural optimization, molecular docking, and biological activities, suggesting inhibitor effects against cancer and microbial diseases. This underscores the compound's relevance in medicinal chemistry and drug discovery (Sagaama et al., 2020).
Mechanism of Amide Formation in Bioconjugation
The mechanism of amide formation between carboxylic acid and amine in aqueous media was studied using a related carbodiimide. This research is crucial for understanding bioconjugation processes in biochemical studies and drug development (Nakajima & Ikada, 1995).
Mechanism of Action
Target of action
The compound is a benzofuran derivative. Benzofuran derivatives are known to interact with various biological targets, including enzymes, receptors, and ion channels, depending on their specific structures .
Mode of action
The mode of action of benzofuran derivatives can vary widely, depending on the specific functional groups present in the molecule. For instance, some benzofuran derivatives are known to inhibit enzymes, while others might act as agonists or antagonists at various receptors .
Biochemical pathways
Benzofuran derivatives can potentially affect multiple biochemical pathways, depending on their specific targets. For example, if a benzofuran derivative acts on a receptor involved in a signaling pathway, it could modulate the activity of that pathway .
Pharmacokinetics
The pharmacokinetics of a compound depend on its chemical structure and properties. Factors such as solubility, stability, and the presence of functional groups that can undergo metabolic transformations will influence its absorption, distribution, metabolism, and excretion (ADME) properties .
Result of action
The molecular and cellular effects of a compound depend on its mode of action and the biochemical pathways it affects. For example, if a compound inhibits an enzyme involved in a disease process, the result might be a reduction in disease symptoms .
Action environment
The action of a compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules that can interact with the compound. For example, the activity of a drug can be affected by the pH of the stomach or the presence of food .
Properties
IUPAC Name |
3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3.ClH/c1-13(2)7-9-8-5-3-4-6-10(8)16-11(9)12(14)15;/h3-6H,7H2,1-2H3,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWBSTLSGSWVEHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=C(OC2=CC=CC=C21)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1163245-85-9 | |
Record name | 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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